Cas no 22324-83-0 (1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-Isoquinoline)

• Product Name: 1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-Isoquinoline
• CAS No: 22324-83-0
• MF: C₂₁H₂₇NO₅
• MW: 373.442786455154
• CID: 52036
• PubChem ID: 2835004
• Update Time: 2025-04-18

1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-Isoquinoline
• 1,2,3,4-Tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)isoquinoline
• Intermediate of Gantacurium Chloride
• 6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isoquinoline
• (+/-) cryptostyline III
• (+/-)-cryptostyline III
• (1R)-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroisoquinoline
• (1S)-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroisoquinoline
• 6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxy-phenyl)-1,2,3,4-tetrahydro-isoquinoline
• A816105
• AC1MDDGA
• Ambcb5224665
• SureCN7911741
• DTXSID40385429
• SR-01000199402-1
• 22324-83-0
• SCHEMBL7911741
• SR-01000199402
• 6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroisoquinoline
• Cambridge id 5224665
• (+-)-Cryptostyline III
• (+/-)-Cryptostyline

• Inchi： 1S/C21H27NO5/c1-22-8-7-13-9-16(23-2)17(24-3)12-15(13)20(22)14-10-18(25-4)21(27-6)19(11-14)26-5/h9-12,20H,7-8H2,1-6H3
• InChI Key： WAXADPYOTKIQBY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2CCN(C)C(C3C=C(C(=C(C=3)OC)OC)OC)C=2C=1)OC

Computed Properties

• Exact Mass: 373.18892296g/mol
• Monoisotopic Mass: 373.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.126
• Melting Point: 140-141 ºC
• Flash Point: 128 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines 1-phenyltetrahydroisoquinolines